Cas no 2171247-55-3 ((2S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid
• CAS No: 2171247-55-3
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5972860
• PubChem ID: 165501778
• Update Time: 2025-07-10

(2S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid
• 2171247-55-3
• EN300-1487753
• (2S)-2-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxypropanoic acid

• Inchi： 1S/C24H28N2O6/c1-3-24(4-2,22(30)25-20(13-27)21(28)29)26-23(31)32-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-20,27H,3-4,13-14H2,1-2H3,(H,25,30)(H,26,31)(H,28,29)/t20-/m0/s1
• InChI Key： ZJDBUZGBZDHTCQ-FQEVSTJZSA-N
• SMILES： O(C(NC(C(N[C@H](C(=O)O)CO)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid

Introduction to (2S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic Acid (CAS No. 2171247-55-3)

(2S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171247-55-3, represents a class of molecules that are being extensively studied for their therapeutic applications. The presence of multiple functional groups, including an amide linkage, a hydroxyl group, and a fluorenyl moiety, makes this compound a versatile scaffold for drug design and development.

The molecular structure of (2S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid is characterized by its chiral center at the (2S) configuration, which is crucial for its biological activity. The amide group and the hydroxyl group contribute to its solubility and reactivity, while the fluorenyl methoxycarbonyl moiety enhances its stability and binding affinity. These structural attributes make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The research on (2S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid has been particularly focused on its potential role in inhibiting key enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. Preliminary studies have suggested that this compound exhibits promising pharmacological properties, making it a valuable asset in the quest for new therapeutic agents.

The synthesis of (2S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries and catalysts is essential to maintain the stereochemical integrity of the molecule. Advanced synthetic techniques, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

The pharmacological evaluation of (2S)-2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid has revealed several intriguing findings. In vitro studies have demonstrated its ability to interact with specific targets, such as kinases and transcription factors, which are implicated in disease pathogenesis. Additionally, animal models have shown that this compound can modulate inflammatory responses and reduce tumor growth, indicating its potential as an anti-inflammatory and anticancer agent.

The structural diversity offered by the fluorenyl methoxycarbonyl group has also been exploited to enhance the pharmacokinetic properties of this compound. By incorporating this moiety, researchers aim to improve its bioavailability and metabolic stability, which are critical factors for drug efficacy. Furthermore, computational studies have been conducted to predict the binding affinity and interaction patterns of (2S)-2-2ethyl 22 ({(9Hfluorenumethoxycarbonylamino})butanamido 33 hydroxypropanoic acid with biological targets, providing valuable insights into its mechanism of action.

The development of novel drug candidates often involves collaboration between chemists, biologists, and pharmacologists to optimize their therapeutic potential. The research on (CAS No. 2171247553) exemplifies this interdisciplinary approach, where structural modifications are guided by biological activity data. This iterative process ensures that each derivative is refined to maximize efficacy while minimizing side effects.

In conclusion, (CAS No. 2171247553) represents a significant advancement in pharmaceutical chemistry with its complex structure and multifaceted biological activities. The ongoing research into this compound holds promise for the development of new treatments for various diseases. As our understanding of its mechanisms continues to grow, it is likely that additional derivatives will be synthesized and evaluated for their therapeutic potential.